Cas no 403646-45-7 (3-Bromo-2-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Bromo-2-(trifluoromethoxy)benzoic acid
• CAS No: 403646-45-7
• MF: C₈H₄BrF₃O₃
• MW: 285.014772415161
• MDL: MFCD09835356
• CID: 1083477
• Update Time: 2025-05-21

3-Bromo-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(trifluoromethoxy)benzoic acid

• MDL： MFCD09835356
• Inchi： 1S/C8H4BrF3O3/c9-5-3-1-2-4(7(13)14)6(5)15-8(10,11)12/h1-3H,(H,13,14)
• InChI Key： CSHDITITKWDULQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 3-Bromo-2-(trifluoromethoxy)benzoic acid

3-Bromo-2-(trifluoromethoxy)benzoic Acid (CAS No. 403646-45-7): Properties, Applications, and Market Insights

3-Bromo-2-(trifluoromethoxy)benzoic acid (CAS No. 403646-45-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This brominated benzoic acid derivative features a unique combination of a trifluoromethoxy group and a carboxylic acid functionality, making it a versatile intermediate for various synthetic applications. Its molecular formula is C₈H₄BrF₃O₃, and it exhibits distinct chemical properties that are valuable in modern research and industrial processes.

The compound's physicochemical properties include a molecular weight of 285.02 g/mol and a melting point range that typically falls between 120-125°C. Its solubility profile shows good dissolution in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and dichloromethane, while being less soluble in water. This characteristic makes 3-Bromo-2-(trifluoromethoxy)benzoic acid particularly useful in organic synthesis where controlled reactivity is desired. The presence of both electron-withdrawing groups (bromo and trifluoromethoxy) and the carboxylic acid moiety creates interesting electronic effects that influence its reactivity patterns.

In pharmaceutical research, 3-Bromo-2-(trifluoromethoxy)benzoic acid CAS 403646-45-7 serves as a key building block for the development of novel drug candidates. Recent studies have explored its potential in creating small molecule inhibitors targeting various disease pathways. The compound's structural features make it particularly valuable for medicinal chemistry applications, where researchers frequently search for "fluorinated pharmaceutical intermediates" or "brominated aromatic acids for drug discovery". These search trends reflect the growing interest in halogenated compounds for therapeutic development.

The agrochemical industry has also shown increasing demand for 3-Bromo-2-(trifluoromethoxy)benzoic acid, particularly in the synthesis of advanced crop protection agents. The combination of fluorine atoms and bromine substitution in the aromatic ring enhances the biological activity of resulting compounds, addressing current market needs for more efficient and environmentally friendly pesticides. This aligns with popular search queries like "fluorinated agrochemical intermediates" and "halogenated benzoic acid derivatives", indicating strong commercial interest in such specialized chemicals.

From a synthetic chemistry perspective, 3-Bromo-2-(trifluoromethoxy)benzoic acid 403646-45-7 offers multiple reactive sites for various transformations. The carboxylic acid group can undergo typical reactions such as esterification, amidation, or reduction, while the bromine atom serves as an excellent handle for cross-coupling reactions. These properties make it a sought-after material for researchers investigating "palladium-catalyzed coupling reactions" or "directed ortho-metalation" strategies, which are currently trending topics in synthetic organic chemistry.

The global market for 3-Bromo-2-(trifluoromethoxy)benzoic acid has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Market analysis reveals growing searches for "CAS 403646-45-7 suppliers" and "high purity brominated benzoic acids", reflecting the compound's commercial importance. Manufacturers are focusing on developing efficient synthesis routes to meet the demand for this specialty chemical, with particular attention to green chemistry principles and sustainable production methods.

Quality control of 3-Bromo-2-(trifluoromethoxy)benzoic acid typically involves advanced analytical techniques such as HPLC, GC-MS, and ¹H/¹³C NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The analytical data for this compound is frequently requested by researchers, as evidenced by search trends for "403646-45-7 NMR spectrum" and "HPLC analysis of brominated benzoic acids".

Storage and handling of 3-Bromo-2-(trifluoromethoxy)benzoic acid CAS No. 403646-45-7 require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this chemical, in line with general laboratory safety protocols.

Future research directions for 3-Bromo-2-(trifluoromethoxy)benzoic acid may explore its potential in emerging fields such as materials science and catalysis. The unique electronic properties imparted by its trifluoromethoxy group and bromine substitution could find applications in advanced materials or as ligands in transition metal catalysis. These potential applications align with increasing search interest in "fluorinated materials precursors" and "specialty aromatic compounds for catalysis".

In conclusion, 3-Bromo-2-(trifluoromethoxy)benzoic acid (CAS 403646-45-7) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to make it valuable for researchers and manufacturers alike. As synthetic methodologies advance and new applications emerge, the importance of this halogenated benzoic acid derivative is likely to grow, supported by ongoing market demand and research interest in specialized organic intermediates.